Cas no 2138069-58-4 (3-methyl-2-(pentan-3-yloxy)methylbutane-1-sulfonyl chloride)

• Product Name: 3-methyl-2-(pentan-3-yloxy)methylbutane-1-sulfonyl chloride
• CAS No: 2138069-58-4
• MF: C₁₁H₂₃ClO₃S
• MW: 270.816521883011
• CID: 6244205
• PubChem ID: 165492223
• Update Time: 2025-10-28

3-methyl-2-(pentan-3-yloxy)methylbutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(pentan-3-yloxy)methylbutane-1-sulfonyl chloride
• 2138069-58-4
• 3-methyl-2-[(pentan-3-yloxy)methyl]butane-1-sulfonyl chloride
• EN300-1145189

• Inchi： 1S/C11H23ClO3S/c1-5-11(6-2)15-7-10(9(3)4)8-16(12,13)14/h9-11H,5-8H2,1-4H3
• InChI Key： DDUQKMVLVQYDKL-UHFFFAOYSA-N
• SMILES： ClS(CC(COC(CC)CC)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 270.1056435g/mol
• Monoisotopic Mass: 270.1056435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-methyl-2-(pentan-3-yloxy)methylbutane-1-sulfonyl chloride

Comprehensive Overview of 3-methyl-2-(pentan-3-yloxy)methylbutane-1-sulfonyl chloride (CAS No. 2138069-58-4)

3-methyl-2-(pentan-3-yloxy)methylbutane-1-sulfonyl chloride (CAS No. 2138069-58-4) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound, characterized by its unique branched alkoxy and sulfonyl chloride functional groups, has garnered attention for its versatility in cross-coupling reactions and as a precursor for sulfonamide formation. Researchers and industries are increasingly exploring its potential due to its structural adaptability and reactivity under mild conditions.

The molecular structure of 3-methyl-2-(pentan-3-yloxy)methylbutane-1-sulfonyl chloride features a pentan-3-yloxy moiety, which enhances its solubility in non-polar solvents, making it suitable for homogeneous catalysis. Its sulfonyl chloride group is highly reactive, enabling efficient transformations into sulfonamides, sulfonate esters, and other derivatives. This reactivity aligns with current trends in green chemistry, where minimizing waste and improving atom economy are prioritized. Users searching for "sulfonyl chloride applications" or "alkoxy sulfonate synthesis" will find this compound particularly relevant.

In the context of drug discovery, 3-methyl-2-(pentan-3-yloxy)methylbutane-1-sulfonyl chloride serves as a key intermediate for constructing biologically active molecules. Its ability to introduce sulfonyl groups into target structures is critical for modulating pharmacokinetic properties, such as solubility and metabolic stability. Recent studies highlight its utility in designing enzyme inhibitors and receptor modulators, addressing growing demand for precision medicine solutions. Queries like "sulfonyl chloride in pharmaceuticals" or "building blocks for drug design" reflect this interest.

From an industrial perspective, the compound's stability and scalability make it attractive for large-scale synthesis. Manufacturers emphasize its compatibility with continuous flow chemistry, a technique gaining traction for its efficiency and safety benefits. Environmental considerations also drive innovation, with researchers exploring catalytic methods to reduce reliance on stoichiometric reagents. Searches for "sustainable sulfonation methods" or "flow chemistry intermediates" often intersect with discussions about this compound.

Analytical characterization of 3-methyl-2-(pentan-3-yloxy)methylbutane-1-sulfonyl chloride typically involves NMR spectroscopy and mass spectrometry, ensuring purity and structural integrity. Its storage recommendations—under inert conditions to prevent hydrolysis—are frequently queried by laboratory professionals ("handling sulfonyl chlorides"). Additionally, computational studies modeling its reactivity contribute to predictive chemistry frameworks, a hot topic in AI-driven molecular design.

Emerging applications in material science further expand its relevance. The compound's potential as a surface modifier or polymer additive is under investigation, particularly for enhancing thermal stability or adhesion properties. Such interdisciplinary uses resonate with searches like "functionalized sulfonates in materials" or "high-performance additives."

In summary, 3-methyl-2-(pentan-3-yloxy)methylbutane-1-sulfonyl chloride (CAS No. 2138069-58-4) exemplifies the convergence of synthetic utility, pharmaceutical relevance, and industrial adaptability. Its multifaceted roles address contemporary challenges in chemical innovation, making it a compound of enduring interest across scientific and commercial domains.